Cas no 2138425-36-0 (2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine)

• Product Name: 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine
• CAS No: 2138425-36-0
• MF: C₉H₁₇N₅O₂S
• MW: 259.32857966423
• MDL: MFCD31420831
• CID: 5222826
• PubChem ID: 137949198
• Update Time: 2025-10-29

2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid;piperazine
• 2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid; piperazine
• piperazin-1-ium 2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine

• MDL： MFCD31420831
• Inchi： 1S/C5H7N3O2S.C4H10N2/c1-3-6-5(8-7-3)11-2-4(9)10;1-2-6-4-3-5-1/h2H2,1H3,(H,9,10)(H,6,7,8);5-6H,1-4H2
• InChI Key： GCIVCBYDWWCNTD-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NNC(C)=N1.N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 181
• Topological Polar Surface Area: 128

Additional information on 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine

Introduction to 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2138425-36-0, specifically named as 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule has garnered considerable attention in recent years due to its unique structural features and potential applications in drug discovery and therapeutic development. The presence of a triazole ring substituted with a methyl group and connected to a sulfanylacetic acid moiety via a piperazine linker introduces specific chemical properties that make it a promising candidate for further exploration.

In the realm of chemical biology, the triazole core is particularly noteworthy. Triazoles are known for their stability and versatility, often serving as key structural components in a wide array of bioactive molecules. The incorporation of a methyl group at the 5-position of the triazole ring in this compound enhances its electronic properties, potentially influencing its interactions with biological targets. This modification can modulate the compound's solubility, reactivity, and overall pharmacokinetic profile, making it an attractive scaffold for medicinal chemists.

The sulfanylacetic acid component of the molecule introduces a polar and acidic functional group, which can participate in hydrogen bonding and ionic interactions with biological molecules. This feature is particularly valuable in drug design, as it allows for the formation of stable complexes with enzymes and receptors. Furthermore, the piperazine moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and selectivity. Its presence in this compound suggests potential for improved drug-like properties, including better membrane permeability and reduced toxicity.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify novel bioactive compounds. The structural features of 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine make it an excellent candidate for such approaches. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict potential binding interactions with target proteins. These predictions have already been instrumental in identifying lead compounds for various therapeutic areas, including oncology and infectious diseases.

The sulfanylacetic acid moiety has been particularly studied for its role in modulating inflammatory pathways. Sulfur-containing compounds are known to exhibit anti-inflammatory properties by interacting with specific enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The presence of this group in our compound may contribute to its potential as an anti-inflammatory agent. Additionally, the triazole ring can serve as a scaffold for designing molecules that inhibit kinases, which are key targets in cancer therapy. The combination of these features suggests multifaceted therapeutic applications.

In vitro studies have begun to unravel the biological activity of 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine. Initial experiments have shown promising results in terms of inhibiting certain enzymatic activities relevant to metabolic disorders. The sulfanylacetic acid component appears to play a crucial role in these interactions by facilitating binding to target enzymes. Furthermore, the piperazine moiety enhances the compound's solubility and bioavailability, which are critical factors for successful drug development.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in heterocyclic chemistry. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes, followed by functionalization at the 5-position with a methyl group. The subsequent attachment of the sulfanylacetic acid moiety via a piperazine linker requires precise control over reaction conditions to ensure high yield and purity. These synthetic challenges underscore the importance of skilled chemists in developing novel bioactive molecules.

The potential applications of 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals due to its structural similarity to known herbicides and fungicides. The heterocyclic core provides stability against environmental degradation, while the sulfanylacetic acid group enhances soil mobility and bioavailability. This dual functionality makes it an attractive candidate for developing next-generation crop protection agents.

The growing interest in green chemistry has also influenced the synthesis of this compound. Efforts are underway to develop more sustainable methods that minimize waste and reduce energy consumption. Catalytic processes have been particularly effective in improving yields while maintaining high selectivity. These advancements align with global efforts to promote environmentally friendly chemical practices.

In conclusion, 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid, piperazine represents a significant advancement in chemical biology with its unique structural features and potential therapeutic applications. Its combination of a methyl-substituted triazole ring、a sulfanylacetic acid moiety、and a piperazine linker offers multiple advantages for drug discovery and development. As research continues to uncover new biological activities and synthetic methodologies，this compound is poised to play an important role in addressing various challenges in medicine and agriculture.